4-(5-chloro-2-methoxybenzyl)-N-propyl-1-piperazinecarboxamide

• IUPAC Name: 4-[(5-chloro-2-methoxyphenyl)methyl]-N-propylpiperazine-1-carboxamide
• InChI: InChI=1S/C16H24ClN3O2/c1-3-6-18-16(21)20-9-7-19(8-10-20)12-13-11-14(17)4-5-15(13)22-2/h4-5,11H,3,6-10,12H2,1-2H3,(H,18,21)
• InChI Key: QUFPNLXKHLKVMZ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)N1CCN(CC1)CC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C16H24ClN3O2
• Molecular Weight: 325.83 g/mol

Description

4-(5-chloro-2-methoxybenzyl)-N-propyl-1-piperazinecarboxamide, also known as CPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPP is a piperazine derivative that has been synthesized through various methods and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 4-(5-chloro-2-methoxybenzyl)-N-propyl-1-piperazinecarboxamide is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and the dopamine D2 receptor. This compound has also been shown to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter systems, such as serotonin and dopamine. This compound has also been shown to have anxiolytic and antidepressant effects, as well as antipsychotic effects in animal models. In addition, this compound has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

4-(5-chloro-2-methoxybenzyl)-N-propyl-1-piperazinecarboxamide has several advantages for lab experiments, including its high potency and selectivity for certain receptors. However, this compound also has limitations, including its poor solubility in water and its potential for off-target effects at high doses.

Future Directions

There are several potential future directions for research on 4-(5-chloro-2-methoxybenzyl)-N-propyl-1-piperazinecarboxamide, including the development of new synthetic methods for this compound and its analogs, the investigation of its potential therapeutic applications in humans, and the exploration of its mechanism of action and potential off-target effects. In addition, this compound may have potential applications in the treatment of other neuropsychiatric disorders, such as bipolar disorder and post-traumatic stress disorder.

Scientific Research Applications

4-(5-chloro-2-methoxybenzyl)-N-propyl-1-piperazinecarboxamide has been studied extensively for its potential therapeutic applications in various fields of research, including neuroscience, psychiatry, and pharmacology. This compound has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models, and has been suggested as a potential treatment for anxiety disorders, depression, and schizophrenia. This compound has also been studied for its potential use in drug addiction treatment, as it has been shown to reduce drug-seeking behavior in animal models.